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Compound of Interest

Compound Name: TAMRA-PEG3-Alkyne

Cat. No.: B12366866 Get Quote

This guide provides a summary of the available safety and handling information for TAMRA-
PEG3-Alkyne, a fluorescent dye derivative used in bioconjugation applications. The

information presented is compiled from various sources for related compounds, as a

comprehensive Safety Data Sheet (SDS) for TAMRA-PEG3-Alkyne is not readily available.

Researchers, scientists, and drug development professionals should handle this compound

with care, recognizing that its chemical, physical, and toxicological properties have not been

thoroughly investigated[1].

Physicochemical Properties
The following table summarizes the known physical and chemical properties of TAMRA-PEG3-
Alkyne and its closely related analogs. This data is essential for proper handling, storage, and

use in experimental settings.
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Property Value Notes

Molecular Weight 599.68 g/mol [2][3]

Appearance Dark red amorphous solid[4]

Purity >95% (HPLC)[2]

Solubility Soluble in DMSO and DMF

The polyethylene glycol (PEG)

linker enhances aqueous

solubility.

Excitation Maximum (λex) 547 nm

Emission Maximum (λem) 565 nm
For the related compound 5/6-

TAMRA-PEG3-Azide.

Extinction Coefficient (ε) 92,000 cm⁻¹M⁻¹
For the related compound 5/6-

TAMRA-PEG3-Azide in MeOH.

Hazard Identification and Safety Precautions
While a specific hazard classification for TAMRA-PEG3-Alkyne is not available, a safety data

sheet for a related chemical suggests the following potential hazards and precautionary

measures. It is prudent to handle TAMRA-PEG3-Alkyne as a potentially hazardous substance.

Potential Hazards (based on a related compound):

H317: May cause an allergic skin reaction.

H341: Suspected of causing genetic defects.

H351: Suspected of causing cancer.

H402: Harmful to aquatic life.

H413: May cause long lasting harmful effects to aquatic life.

Recommended Personal Protective Equipment (PPE):
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Eye Protection: Use chemical safety goggles.

Hand Protection: Wear common chemical resistant gloves.

Respiratory Protection: If handling as a powder or generating dust, use a respirator. Work

under a hood is advised.

Handling and Storage
Proper handling and storage are crucial to maintain the stability and integrity of TAMRA-PEG3-
Alkyne.

Condition Recommendation Source

Storage Temperature -20°C

Storage Conditions
Store in a dry, cool, and dark

place. Desiccate.

Stock Solution Storage

Aliquot and store at -20°C to

-80°C to avoid repeated

freeze-thaw cycles.

Shelf Life

A shelf life of 12 months is

often cited for the closely

related TAMRA-PEG3-Azide

when stored at -20°C in solid

form.

Preparation of Stock Solutions:

Briefly centrifuge the vial to collect the solid material at the bottom.

Add the appropriate volume of anhydrous DMSO or DMF to achieve the desired

concentration (e.g., 10 mM).

Vortex until the solid is completely dissolved.

Aliquot into smaller volumes in amber or foil-wrapped tubes to protect from light.
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Store at -20°C for short-term or -80°C for long-term storage.

First-Aid Measures
In case of exposure, the following first-aid measures are recommended based on information

for similar compounds:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Flush eyes with water as a precaution.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

Accidental Release Measures
In the event of a spill, follow these steps to ensure safety and proper cleanup:

Ensure adequate ventilation.

Keep away from sources of ignition.

Absorb the spill with an inert material (e.g., vermiculite, dry sand, earth).

Place the absorbed material into a chemical waste container.

Clean the affected area thoroughly.

The following diagram illustrates a general workflow for handling a chemical spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Spill Occurs

Assess the Situation
(Identify substance, quantity, and immediate risks)

Evacuate Area (if necessary)

Immediate Danger

Alert Supervisor and Safety Personnel

Don Personal Protective Equipment (PPE)

Contain the Spill
(Use absorbent materials)

Neutralize (if applicable and safe)

Clean Up Spill Residue

Dispose of Waste in Designated Containers

Decontaminate Area and Equipment

Restock Spill Kit Document the Incident

Click to download full resolution via product page

Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

